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Compound of Interest

Compound Name:
1-Isocyanato-2-

methylcyclopropane

CAS No.: 1016807-38-7

Cat. No.: B3373959

Get Quote

Executive Summary
1-isocyanato-2-methylcyclopropane (CAS 25694-89-7) is a specialized electrophilic building

block used in the synthesis of pharmacologically active urea and carbamate derivatives.

Characterized by the presence of a strained cyclopropane ring adjacent to a reactive

isocyanate group, this scaffold offers unique steric and electronic properties that enhance

metabolic stability and receptor binding affinity in drug candidates. This guide provides a

comprehensive analysis of its synthesis via the Curtius rearrangement, its reactivity profile with

nucleophiles, and critical handling protocols to maintain stereochemical integrity.

Chemical Identity and Physical Properties[1][2]
Structural Characteristics
The molecule features a cyclopropane ring substituted at the C1 and C2 positions. The rigidity

of the cyclopropyl backbone restricts the conformational freedom of the attached isocyanate

group, a feature often exploited in medicinal chemistry to lock ligands into bioactive

conformations.
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IUPAC Name: 1-isocyanato-2-methylcyclopropane

CAS Number: 25694-89-7

Molecular Formula: C₅H₇NO[1]

Molecular Weight: 97.12 g/mol

SMILES: CC1CC1N=C=O

Physical Properties
Note: Due to the specialized nature of this intermediate, some values are predicted based on

structural homologs.

Property Value / Description Source/Note

Physical State Colorless to pale yellow liquid Standard State

Boiling Point
~84–88 °C (Predicted at 760

mmHg)
Volatile; handle in fume hood

Density ~0.98 g/cm³ (Predicted) Less dense than water

Solubility Soluble in DCM, THF, Toluene Reacts with protic solvents

Stability Moisture sensitive Hydrolyzes to amine/urea

Synthesis and Preparation
The most robust route to 1-isocyanato-2-methylcyclopropane is the Curtius Rearrangement

of 2-methylcyclopropanecarboxylic acid. This pathway is preferred over phosgenation of the

amine due to milder conditions and better retention of stereochemistry.

Protocol: Curtius Rearrangement
Reaction Principle: Thermal decomposition of an acyl azide releases nitrogen gas (

) to form a transient nitrene (or concerted shift), which rearranges to the isocyanate.[2]
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Reagents:

Precursor: 2-methylcyclopropanecarboxylic acid (cis or trans)

Azide Source: Diphenylphosphoryl azide (DPPA)[2][3][4]

Base: Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

Activation: Dissolve 2-methylcyclopropanecarboxylic acid (1.0 eq) in anhydrous toluene

under

atmosphere.

Azide Formation: Add Et₃N (1.1 eq) followed by dropwise addition of DPPA (1.1 eq) at 0°C.

Stir at 0°C for 1 hour, then warm to room temperature for 1–2 hours.

Rearrangement: Heat the reaction mixture to 80–90°C. Evolution of

gas indicates the formation of the isocyanate. Monitor by IR (appearance of strong

band at ~2260 cm⁻¹).[5]

Isolation: Once gas evolution ceases (approx. 2–4 hours), the solution contains the

isocyanate. It can be used directly (one-pot) or distilled under reduced pressure for isolation.

[6]

Critical Control Point: The reaction proceeds with retention of configuration. Starting with trans-

2-methylcyclopropanecarboxylic acid yields trans-1-isocyanato-2-methylcyclopropane.

Synthesis Workflow Diagram
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Caption: Synthetic pathway via Curtius rearrangement highlighting reagents and

stereochemical retention.

Chemical Reactivity Profile
Nucleophilic Addition
The isocyanate carbon is highly electrophilic. The primary utility of this compound is to install

the N-(2-methylcyclopropyl) motif into ureas and carbamates.

Reaction with Amines: Rapidly forms ureas.

R-NH₂ + Isocyanate → R-NH-CO-NH-(2-methylcyclopropyl)

Reaction with Alcohols: Forms carbamates (urethanes). Requires heating or Lewis acid

catalysis (e.g., DBTL).

R-OH + Isocyanate → R-O-CO-NH-(2-methylcyclopropyl)

Cyclopropane Ring Stability
The cyclopropane ring possesses significant ring strain (~27.5 kcal/mol).

Nucleophilic Conditions: The ring is generally stable during standard isocyanate additions

(urea/carbamate formation) under neutral or basic conditions.
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Acidic Conditions: Strong acids can trigger ring opening, especially if the resulting

carbocation can be stabilized. Avoid strong mineral acids during workup.

Radical Conditions: Susceptible to radical ring opening, though less common in standard

derivatization protocols.

Reactivity Logic Diagram
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Caption: Reactivity flowchart demonstrating major derivatization pathways and hydrolysis

byproduct.

Applications in Drug Discovery[6][8][9]
The 2-methylcyclopropyl moiety is a high-value "fragment" in medicinal chemistry, often

superior to simple alkyl chains (isopropyl, t-butyl) for several reasons:

Metabolic Stability: The cyclopropyl ring blocks cytochrome P450 oxidation at the

-carbon position, a common metabolic soft spot in alkyl chains.

Conformational Restriction: The rigid ring locks the orientation of the N-substituent,

potentially reducing the entropic penalty of binding to a protein target.

Vector Control: The cis vs. trans isomers project substituents into distinct vectors, allowing

for precise probing of hydrophobic pockets in enzymes (e.g., Kinases, GPCRs).

Case Study Relevance: While specific proprietary drugs using this exact intermediate are often

undisclosed until patent expiry, the N-cyclopropyl urea motif is found in kinase inhibitors and
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antiviral agents. The 2-methyl substitution adds lipophilicity and asymmetry, useful for fine-

tuning solubility and permeability (LogD).

Handling and Safety
Hazard Identification

Toxicity: Isocyanates are potent sensitizers. Inhalation can cause severe respiratory irritation

and asthma-like symptoms.

Lachrymator: Vapors may irritate eyes and mucous membranes.

Reactivity: Violent reaction with water; generates

which can over-pressurize sealed vessels.

Storage and Handling Protocol
Atmosphere: Store under inert gas (Argon or Nitrogen).

Temperature: Refrigerate (2–8°C) to prevent dimerization or polymerization.

Quenching: Spills should be treated with a solution of 90% water, 8% concentrated

ammonia, and 2% liquid detergent to neutralize the isocyanate group.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemLite - 1-isocyanato-2-methylcyclopropane (C5H7NO) [pubchemlite.lcsb.uni.lu]

2. alfa-chemistry.com [alfa-chemistry.com]

3. lscollege.ac.in [lscollege.ac.in]

4. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal
Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

5. Organic Syntheses Procedure [orgsyn.org]

6. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [1-Isocyanato-2-methylcyclopropane: A Technical Guide
to Reactivity and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3373959/docs#1-isocyanato-2-methylcyclopropane-
a-technical-guide-to-reactivity-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

http://www.orgsyn.org/demo.aspx?prep=V78P0220
http://www.orgsyn.org/demo.aspx?prep=V78P0220
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3Dv78p0220
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2F
https://www.benchchem.com/product/b3373959?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchemlite.lcsb.uni.lu/e/compound/24710691
https://www.alfa-chemistry.com/resources/curtius-rearrangement.html
http://www.lscollege.ac.in/sites/default/files/e-content/Curtius_rearrangement_0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6604631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6604631/
http://www.orgsyn.org/demo.aspx?prep=V78P0220
https://pdf.benchchem.com/3264/Catalytic_Methods_for_the_Synthesis_of_2_Methylcyclopropane_1_carbaldehyde_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b3373959/docs#1-isocyanato-2-methylcyclopropane-a-technical-guide-to-reactivity-and-application
https://www.benchchem.com/product/b3373959/docs#1-isocyanato-2-methylcyclopropane-a-technical-guide-to-reactivity-and-application
https://www.benchchem.com/product/b3373959/docs#1-isocyanato-2-methylcyclopropane-a-technical-guide-to-reactivity-and-application
https://www.benchchem.com/product/b3373959/docs#1-isocyanato-2-methylcyclopropane-a-technical-guide-to-reactivity-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3373959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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